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Compound of Interest

Compound Name: Amber naphthofuran

Cat. No.: B10790042

Characterization of Amber Naphthofuran: A
Spectroscopic Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
methodologies used for the characterization of Amber naphthofuran, a key ingredient in the
fragrance industry. Amber naphthofuran, scientifically known as dodecahydro-3a,6,6,9a-
tetramethylnaphtho[2,1-b]furan (CAS No. 3738-00-9), is also recognized by trade names such
as Ambrox® DL and Cetalox®. Its complex chemical structure necessitates a multi-faceted
analytical approach for unambiguous identification and quality control. This document details
the expected results from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS), supported by detailed experimental protocols.

Spectroscopic Data Summary

The following tables summarize the expected quantitative data from the spectroscopic analysis
of Amber naphthofuran. It is important to note that specific values may vary slightly
depending on the instrumentation, experimental conditions, and the specific isomeric
composition of the sample.

Table 1: Predicted *H NMR Spectroscopic Data for Amber Naphthofuran
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Table 2: Predicted 3C NMR Spectroscopic Data for Amber Naphthofuran
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 To cite this document: BenchChem. [Spectroscopic data for Amber naphthofuran
characterization (NMR, IR, Mass Spec).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10790042#spectroscopic-data-for-amber-
naphthofuran-characterization-nmr-ir-mass-spec]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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